Cas no 62594-18-7 (4-Bromo-5-methoxyfuran-2(5H)-one)

• Product Name: 4-Bromo-5-methoxyfuran-2(5H)-one
• CAS No: 62594-18-7
• MF: C₅H₅BrO₃
• MW: 192.995401144028
• CID: 438800
• PubChem ID: 11019703
• Update Time: 2025-04-19

4-Bromo-5-methoxyfuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methoxyfuran-2(5H)-one
• 2(5H)-Furanone, 4-bromo-5-methoxy-
• 3-bromo-2-methoxy-2H-furan-5-one
• 4-bromo-5-methoxy-2(5H)-furanone
• DTXSID50452111
• 62594-18-7
• 4-bromo-5-methoxy-2,5-dihydrofuran-2-one
• FT-0749908

• Inchi： 1S/C5H5BrO3/c1-8-5-3(6)2-4(7)9-5/h2,5H,1H3
• InChI Key： IXEYLBDMUSTQCD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=O)OC1OC

Computed Properties

• Exact Mass: 191.94215
• Monoisotopic Mass: 191.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides